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The following table consolidates stability information for different forms of T-26c from multiple chemical

suppliers.

. Storage Stability . .
Formulation Solvent . Key Supporting Evidence
Temperature Duration
Powder -20°C N/A At least 2-3 "Providing storage is as stated on
years [1] [2] the product vial and the vial is kept
tightly sealed, the product can be
stored for up to 24 months." [1]
Stock Solution -80°C DMSO 6 months to 2 "2 weeks 4°C in DMSO, 6 months
(DMSO) years [1] [2] -80°C in DMSO." [1]
Stock Solution -20°C DMSO 1 monthto1l "In solvent: -80°C for 2 years | -20°C
(DMSO) year [1] [2] for 1 year" [2]
Working Room Various* Use "The mixed solution should be used
Solution (In Temperature immediately immediately for optimal results.” [3]
Vivo) [3] 2]

Detailed Experimental Protocols
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Preparing a Stock Solution in DMSO

This is the standard method for creating a concentrated stock solution for in vitro experiments.

¢ Allow Components to Equilibrate: Take the T-26c powder vial and a fresh bottle of DMSO from
storage. Allow them to equilibrate to room temperature for at least one hour before preparing the
solution. Using dry, fresh DMSO is critical because it is hygroscopic (absorbs moisture from the air),
which can reduce the solubility of the compound and promote degradation [3] [1].

¢ Weigh the Compound: Accurately weigh the required amount of T-26¢ powder.

e Calculate and Add Solvent: Calculate the volume of DMSO needed to achieve your desired
concentration (e.g., 10-40 mM). Add the DMSO to the vial.

o Example: For a 40 mg/mL solution, add 1 mL of DMSO to a 40 mg vial of T-26¢. This is a
typical stock concentration [3].

¢ Aid Dissolution: If the compound does not dissolve completely, use gentle methods such as
sonication or warming to aid dissolution [4] [5].

¢ Aliquot and Store: Once a clear solution is obtained, immediately aliquot the stock solution into
small, single-use vials. This minimizes the number of freeze-thaw cycles. Store the aliquots at -80°C
or -20°C according to the stability guidelines above [1] [2].

Preparing an In Vivo Dosing Solution

For animal studies, T-26¢ is often administered orally after being formulated into a suspension or solution.

The workflow below outlines a validated method for preparing a homogeneous suspension.
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(Start: Prepare In Vivo Dosing SolutiorD

i

Prepare 0.5-1.0% (w/v) CMC-Na
solution in purified water

i

Add T-26¢ powder to CMC-Na
solution to achieve 5 mg/mL

i

Mix thoroughly (e.g., vortex)
until a homogeneous
suspension is formed

Administer to animals

immediately after preparation

Click to download full resolution via product page

This method, using 0.5-1.0% carboxymethyl cellulose sodium salt (CMC-Na) as a suspending agent,

produces a homogeneous suspension suitable for oral administration [3].

Troubleshooting Common Issues

Here are answers to frequently asked questions regarding T-26c¢ stock solutions.

Q1: Can I store my T-26c¢ stock solution at 4°C for short-term use? It is not recommended. Supplier data
indicates that solutions in DMSO are only stable for about two weeks at 4°C [1]. For any solution you do
not plan to use immediately, storage at -20°C or lower is required to maintain stability over a period of

months.

Q2: Why is my T-26¢ precipitating out of solution, and how can I fix it? Precipitation can occur if the

solution is stored at low temperatures (as DMSO freezes), if the stock solution is added to an aqueous buffer,
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or if old, moisture-absorbed DMSO was used.

¢ Solution: Warm the solution gently (e.g., in a 37°C water bath) and vortex to re-dissolve the
compound. Ensure you are using fresh, dry DMSO for preparation [3] [2].

Q3: How should I handle the compound to ensure maximum stability?

¢ Aliquot: Always aliquot stock solutions to avoid repeated freeze-thaw cycles.

e Equilibrate: Let frozen aliquots come to room temperature in a desiccator before opening to prevent
moisture condensation [1].

e Use Fresh DMSO: Always use a freshly opened bottle of high-quality, anhydrous DMSO to prepare
stock solutions.

Q4: Is there a way to validate that my stock solution is still active? While the search results do not
provide a specific potency assay for T-26¢, one rigorous method for validating chemical probes in general is
the ALARM NMR assay. This industry-standard, protein-based NMR method can identify compounds that
have undergone nonspecific degradation or modification, helping to confirm the integrity of your stock

solution [6]. Implementing this would require specialized equipment and expertise.

Key Takeaways for Stability

The stability of your T-26¢ stock solutions hinges on a few critical factors, which are visualized in the

decision tree below.
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(T—ZGC Stock Solution Stability)

(What is the physical state?)

Powder Form Solution Form

Storage Recommendation:
-20°C, tightly sealed What is the solvent?

Stability: >2 years / \
DMSO Stock Aqueous Working Solutloa

Storage Recommendation: Storage Recommendation:
-80°C: 6 months - 2 years Prepare fresh and use immediately.
-20°C: 1 month - 1 year Do not store.

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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